molecular formula C16H17NO3 B8675960 Methyl 2-cyclopentyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Methyl 2-cyclopentyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Cat. No.: B8675960
M. Wt: 271.31 g/mol
InChI Key: WXUQSBWOICFXQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-cyclopentyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H17NO3

Molecular Weight

271.31 g/mol

IUPAC Name

methyl 2-cyclopentyl-1-oxoisoquinoline-4-carboxylate

InChI

InChI=1S/C16H17NO3/c1-20-16(19)14-10-17(11-6-2-3-7-11)15(18)13-9-5-4-8-12(13)14/h4-5,8-11H,2-3,6-7H2,1H3

InChI Key

WXUQSBWOICFXQG-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CN(C(=O)C2=CC=CC=C21)C3CCCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (780 mg, 3.8 mmol, Bionet), potassium carbonate (650 mg, 4.7 mmol, Aldrich), and 6 mL of DMF was added cyclopentyl iodide (0.52 mL, 4.5 mmol, Aldrich). The solution was stirred at RT for 4 h, then diluted with 50 mL of water. The solids were filtered and washed with CH2Cl2 and EtOAc. The filtrate was concentrated in vacuo and chromatographed through a Redi-Sep® pre-packed silica gel column (12 g), eluting with 0% to 15% EtOAc:hexane to give 240 mg (23%) of methyl 2-cyclopentyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylate as an off-white solid. MS m/z: 272.3(M+1).
Quantity
780 mg
Type
reactant
Reaction Step One
Quantity
650 mg
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
0.52 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step Two

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